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Compound of Interest

Compound Name: Sodium fumarate

Cat. No.: B093856

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of sodium
fumarate, with a focus on its disodium salt form, which is of primary interest in research and
pharmaceutical applications. This document includes quantitative data, detailed experimental
protocols, and a visualization of its role in metabolic pathways.

Core Chemical Properties

Disodium fumarate is the sodium salt of fumaric acid, an organic compound with the formula
Na2CaH20a4.[1] It presents as a white, odorless, crystalline powder.[1][2][3] A key characteristic
of disodium fumarate is its hygroscopic nature, meaning it readily absorbs moisture from the
air.[2][4]

Quantitative Data Summary

The following table summarizes the key quantitative chemical properties of disodium

fumarate.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b093856?utm_src=pdf-interest
https://www.benchchem.com/product/b093856?utm_src=pdf-body
https://www.benchchem.com/product/b093856?utm_src=pdf-body
https://www.benchchem.com/product/b093856?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Fumaric-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Fumaric-Acid
https://www.researchgate.net/figure/pK-a-Values-of-Fumaric-Acid-Potentiometrically-Determined-in-This-Study-and-Data-from-the_tbl1_326526828
https://m.chemicalbook.com/ProductChemicalPropertiesCB5852804_EN.htm
https://www.benchchem.com/product/b093856?utm_src=pdf-body
https://www.researchgate.net/figure/pK-a-Values-of-Fumaric-Acid-Potentiometrically-Determined-in-This-Study-and-Data-from-the_tbl1_326526828
https://www.reddit.com/r/chemhelp/comments/48ti1a/how_do_you_determine_the_thermal_decomposition/
https://www.benchchem.com/product/b093856?utm_src=pdf-body
https://www.benchchem.com/product/b093856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Notes

Molecular Formula

CaHz2Na204[1][5]

Disodium salt of fumaric acid.

Molar Mass

160.04 g/mol [1][5][6]

pKa of Fumaric Acid

pKai = 3.03, pKaz = 4.54[1]

These values for the parent
acid dictate the pH-dependent

behavior of its salts in solution.

pH (50 g/L in H20)

7.0 - 8.0[7]

Indicates a slightly basic to

neutral solution.

Water Solubility

228 g/L[2][8][9]

Highly soluble in water.

Organic Solvent Solubility

Insoluble in ethanol and

acetone.[8]

Generally, its high polarity
suggests low solubility in non-

polar organic solvents.

Decomposition Temperature

>300 °C[5][7][10]

Decomposes at high
temperatures rather than
exhibiting a sharp melting
point. Thermal decomposition
yields sodium carbonate and a

carbonaceous residue.[11][12]

Experimental Protocols

This section outlines the methodologies for determining key chemical properties of sodium

fumarate.

Determination of pKa via Potentiometric Titration

The pKa values of the parent fumaric acid, which govern the behavior of sodium fumarate in

solution, can be accurately determined using potentiometric titration.

Obijective: To determine the acid dissociation constants (pKa) of fumaric acid.

Methodology:
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e Preparation of Solutions:

o Prepare a standard solution of a strong base with a known concentration (e.g., 0.1 M
NaOH). Ensure it is carbonate-free.

o Prepare a solution of fumaric acid of a known concentration (e.g., 0.1 M) in deionized
water.

« Titration Setup:
o Calibrate a pH meter using standard buffer solutions at pH 4, 7, and 10.
o Place a known volume of the fumaric acid solution into a beaker with a magnetic stir bar.
o Immerse the calibrated pH electrode into the solution.

o Titration Procedure:

[¢]

Begin stirring the fumaric acid solution at a constant rate.

[¢]

Add small, precise increments of the standardized NaOH solution from a burette.

[e]

Record the pH of the solution after each addition, allowing the reading to stabilize.

o

Continue the titration well past the second equivalence point.
o Data Analysis:

o Plot the recorded pH values against the volume of NaOH added to generate a titration

curve.

o The curve will exhibit two inflection points, corresponding to the two acidic protons of the
dicarboxylic acid.

o The pH at the half-equivalence point for each proton dissociation corresponds to its pKa
value. The first half-equivalence point gives pKazi, and the second gives pKaz.

Determination of Decomposition Temperature
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The thermal stability of sodium fumarate is assessed by determining its decomposition
temperature using techniques like Thermogravimetric Analysis (TGA) or Differential Scanning
Calorimetry (DSC).

Objective: To determine the temperature at which sodium fumarate begins to decompose.
Methodology (using TGA):
e Instrument Setup:
o Calibrate the Thermogravimetric Analyzer according to the manufacturer's instructions.
o Ensure the sample pan is clean and tared.
e Sample Preparation:

o Place a small, accurately weighed amount of dry sodium fumarate powder into the TGA
sample pan.

e Analysis:
o Place the sample pan into the TGA furnace.

o Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,
nitrogen or air).

o Continuously monitor the mass of the sample as a function of temperature.
o Data Analysis:
o Plot the percentage of weight loss against temperature.

o The onset temperature of the major weight loss step is identified as the decomposition
temperature. This is the point where the compound begins to break down into volatile
products.

Role in Metabolic Pathways
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In specific biological contexts, particularly under hypoxic (low oxygen) conditions, fumarate can
act as a terminal electron acceptor in the mammalian electron transport chain. This process
involves the reversal of the succinate dehydrogenase (SDH) complex (also known as Complex

11).

Fumarate as a Terminal Electron Acceptor

Under normal aerobic conditions, oxygen is the final electron acceptor in the electron transport
chain. However, when oxygen is limited, the accumulation of ubiquinol can drive the SDH
complex to operate in reverse, transferring electrons to fumarate to produce succinate.[13] This
alternative pathway helps to maintain some mitochondrial functions.[13]

Electrons
(from NADH, etc.)

SDH_reversed
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Reactivity and Stability

Sodium fumarate is a stable compound under normal conditions. However, it is hygroscopic
and should be stored in a dry environment to prevent moisture absorption.[2][4] It is
incompatible with strong acids.[4] Upon heating to decomposition, it emits carbon monoxide
and carbon dioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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